Ethyl 5-bromo-2-phenylthiazole-4-carboxylate
Overview
Description
Ethyl 5-bromo-2-phenylthiazole-4-carboxylate (EBPC) is an organobromine compound that is widely used in scientific research. It has been studied for its potential applications in analytical chemistry, organic synthesis, and medicinal chemistry. EBPC has been studied for its ability to act as a catalyst in a variety of reactions, as well as its ability to act as a chelating agent. Additionally, EBPC has been studied for its potential to act as an inhibitor of enzymes and to interact with proteins and other biomolecules.
Scientific Research Applications
Synthesis of Heterocycles
Ethyl 5-bromo-2-phenylthiazole-4-carboxylate serves as a precursor in the synthesis of various heterocyclic compounds, demonstrating the versatility of this compound in organic synthesis. For example, a study illustrated its utility in synthesizing [1,2,3]Triazolo[1,5-a]quinoline derivatives through a series of reactions that highlight its reactivity and potential for generating complex structures (Pokhodylo & Obushak, 2019).
Methodological Advancements
Advancements in synthetic methodologies using ethyl 5-bromo-2-phenylthiazole-4-carboxylate have been reported, which streamline the synthesis of thiazole derivatives. A notable example includes an efficient one-pot synthesis technique that offers a practical and green approach to generating 2-substituted-4-methylthiazole-5-carboxylates from readily available materials, demonstrating improved yields under mild conditions (Meng, Wang, Zheng, Dou, & Guo, 2014).
Photophysical and Photochemical Properties
The photophysical and photochemical properties of thiazole derivatives synthesized from ethyl 5-bromo-2-phenylthiazole-4-carboxylate have been explored, revealing their potential in photodynamic therapy and as photosensitizers. Research into tandem photoarylation-photoisomerization of halothiazoles to synthesize ethyl 2-arylthiazole-5-carboxylates has shed light on their photophysical behaviors and singlet oxygen activation capabilities, indicating their utility in medical and material sciences (Amati, Belviso, D’Auria, Lelj, Racioppi, & Viggiani, 2010).
Antimicrobial Applications
While focusing on the synthesis and structural analysis, some derivatives of ethyl 5-bromo-2-phenylthiazole-4-carboxylate have been studied for their antimicrobial properties. Synthetic modifications and subsequent testing against various bacterial and fungal strains have identified compounds with significant antimicrobial activity, underscoring the potential of these derivatives in developing new antibacterial and antifungal agents (Desai, Bhatt, & Joshi, 2019).
properties
IUPAC Name |
ethyl 5-bromo-2-phenyl-1,3-thiazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNO2S/c1-2-16-12(15)9-10(13)17-11(14-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONAJVAODOMRERW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=N1)C2=CC=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30659424 |
Source
|
| Record name | Ethyl 5-bromo-2-phenyl-1,3-thiazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30659424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-bromo-2-phenylthiazole-4-carboxylate | |
CAS RN |
914347-21-0 |
Source
|
| Record name | Ethyl 5-bromo-2-phenyl-1,3-thiazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30659424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-Fluorophenoxy)methyl]piperidine hydrochloride](/img/structure/B1461617.png)
![4-[2-(Carbamoylamino)ethyl]benzoic acid](/img/structure/B1461624.png)
![(Hexan-2-yl)[(oxolan-2-yl)methyl]amine](/img/structure/B1461629.png)
